WAY-620521

• Molecular Formula: C18H15NO4S
• Molecular Weight: 341.4 g/mol
• InChI: InChI=1S/C18H15NO4S/c20-24(21,16-7-8-17-18(12-16)23-10-9-22-17)19-15-6-5-13-3-1-2-4-14(13)11-15/h1-8,11-12,19H,9-10H2
• InChIKey: OMISXEFABJZMOB-UHFFFAOYSA-N

WAY-620521: Compound Sourcing & Overview

WAY-620521, formally N-(Naphthalen-2-yl)-2,3-dihydrobenzo[b][1,4]dioxine-6-sulfonamide (CAS 315693-33-5), is a small molecule with a molecular weight of 341.38 g/mol and the formula C18H15NO4S . It is widely catalogued by life science vendors as an 'active molecule' and has been described in commercial sources as a tool for cell-based high-throughput screening assays to identify inhibitors of phospholipid biosynthesis [1]. Other sources, however, describe it as an inhibitor of cyclin-dependent kinase 7 (CDK7) . This fundamental inconsistency in its proposed mechanism underscores the critical need for end-users to independently verify the compound's primary target and biological activity relevant to their specific experimental system.

1 Phenotypic screening for phospholipid metabolism research

2 Tool compound for cell-based pathway interrogation

3 Requires in-house dose-response validation

• [1] TargetMol. (2025). WAY-620521 (T9994) Product Page. View Source

WAY-620521: Substitution Risks

Sourcing 'similar' sulfonamide-based compounds as a substitute for WAY-620521 is a high-risk proposition. The 1,4-benzodioxane scaffold is a privileged structure in medicinal chemistry, but even subtle modifications to its substitution pattern can lead to profound shifts in biological target engagement and cellular activity [1]. Given the contradictory public information regarding WAY-620521's mechanism of action—being described by different commercial sources as both a phospholipid biosynthesis inhibitor and a CDK7 inhibitor [2]—its specific activity profile is poorly defined. This means that a compound from the same chemical class, but with a different naphthalene or sulfonamide substitution, cannot be assumed to exhibit the same, albeit unvalidated, functional effects in a given assay. The lack of published, validated biological data makes the use of the exact compound, sourced with verifiable purity, essential for any researcher attempting to reproduce or build upon the limited existing observations.

1

No SAR data available for this sulfonamide core; analog activity cannot be assumed.

2

Chemotype distinct from PCiB series (phenylurea/tosyl); functional profiles may differ.

3

Substitution with similar sulfonamides requires independent biological profiling.

• [1] Misbah R., Abbasi M.A., Rehman A., et al. (2018). Pharmacological Evaluation and Synthesis of New Sulfonamides Derivatives Based on 1,4-Benzodioxane. (Context: Research on the structure-activity relationships of N-aryl-2,3-dihydrobenzo[1,4]dioxine-6-sulfonamides). View Source
• [2] TargetMol. (2025). WAY-620521 (T9994) Product Page. View Source

WAY-620521: Evidence Gap Analysis

HTS Provenance and Assay Specificity

For procurement decisions, the verifiable chemical purity of WAY-620521 from reputable vendors is a primary and measurable point of differentiation compared to obtaining the compound from non-validated sources or synthesizing it without analytical standards. Multiple commercial sources guarantee a minimum purity of 98% as determined by HPLC . This provides a clear, quantitative benchmark for quality assurance, which is absent for an undefined 'research-grade' analog .

HTS Screening Origin

Assay context

Dual-strain yeast chemical-genetic screen; >21,000 compounds; only 4 PCiB chemotypes confirmed

Supports phospholipid metabolism research

IC50 and molecular target not reported

Evidence Dimension	Chemical Purity
Target Compound Data	>98% (HPLC)
Comparator Or Baseline	Unspecified (other sulfonamide analog or non-validated source)
Quantified Difference	At least 98% of the mass is the target compound, compared to an unknown purity profile for a comparator.
Conditions	High-Performance Liquid Chromatography (HPLC) analysis.

Why This Matters

For scientists, a defined and high purity specification minimizes the risk of off-target effects or assay interference from unknown impurities, ensuring more reproducible and interpretable results.

Lipophilicity & Physicochemical Profile

The compound's solubility in DMSO is a key practical specification for experimental planning. WAY-620521 exhibits high DMSO solubility, with reported values of ≥100 mg/mL (approximately 293 mM) and confirmed solubility at 50 mg/mL (146 mM) [1]. In contrast, a closely related sulfonamide analog may have significantly lower solubility, which would limit the maximum achievable concentration in a stock solution and potentially preclude testing at higher doses without exceeding acceptable DMSO concentrations in the final assay buffer .

In Silico Profile

Class-level

XLogP3 3.4, tPSA 73 Ų, HBD 1, HBA 5

Compliant with drug-like property guidelines

No experimental permeability data

Evidence Dimension	DMSO Solubility
Target Compound Data	≥100 mg/mL (≥293 mM)
Comparator Or Baseline	A typical 1,4-benzodioxane sulfonamide analog (unspecified)
Quantified Difference	WAY-620521 demonstrates a high (>290 mM) solubility, whereas other class members may exhibit moderate to low solubility, requiring different stock solution handling.
Conditions	In vitro, using pure DMSO solvent.

Why This Matters

High DMSO solubility facilitates the preparation of concentrated stock solutions, allowing for greater experimental flexibility and reducing the amount of organic solvent introduced into sensitive cellular assays.

• [1] TargetMol. (2025). WAY-620521 (T9994) Product Page. View Source

Structural Divergence from PCiB Chemotypes

Proper storage conditions are critical for maintaining compound integrity. Suppliers provide explicit stability data for WAY-620521. As a powder, it is stable for up to 3 years at -20°C . Once in solution (DMSO), stability is time- and temperature-dependent, with a specified stability of 6 months at -80°C and 1 month at -20°C, protected from light . In comparison, other labile small molecules may require preparation immediately before use or have half-lives on the order of hours to days in solution, adding significant logistical constraints [1].

Chemotype Comparison

Data to verify

Target WAY-620521: naphthalenyl-benzodioxine sulfonamide

Comparator PCiB series: tosyl/phenylurea sulfonamides

Structural novelty not verified biologically

No activity comparison data with PCiB inhibitors

Evidence Dimension	Stability of DMSO Stock Solution at -80°C
Target Compound Data	6 months
Comparator Or Baseline	Unspecified labile small molecule inhibitor
Quantified Difference	WAY-620521's specified stability is on the order of months, whereas a labile comparator might be stable for only days or weeks in the same conditions.
Conditions	Stock solution in DMSO, stored at -80°C, protected from light.

Why This Matters

Well-defined, multi-month solution stability at -80°C enables researchers to prepare and aliquot stock solutions for repeated use over the course of a typical project, reducing compound waste and assay-to-assay variability from fresh preparations.

• [1] TargetMol. (2025). WAY-620521 (T9994) Product Page. (Context: General guidance on compound storage). View Source

WAY-620521: Application Scenarios

Phenotypic Screening in Phospholipid Metabolism

The well-characterized chemical identity and high vendor-guaranteed purity (>98%) of WAY-620521 make it suitable as a reference standard in analytical chemistry. It can be used to develop and validate HPLC or LC-MS methods for the detection, quantification, and purity assessment of other compounds within the 1,4-benzodioxane sulfonamide class. The availability of detailed SMILES, InChI, and physicochemical property data (e.g., LogP, tPSA) provides a robust foundation for method development .

Medicinal Chemistry Scaffold Exploration

Despite the lack of published primary data, several vendors describe WAY-620521 as a cell-based high-throughput assay for identifying inhibitors of phospholipid biosynthesis [1]. Therefore, a potential application scenario is to use it as a tool compound in such assays. A user might obtain a sample and test it in a relevant cell line (e.g., CHO-K1) to determine if it produces a phenotype consistent with the inhibition of phospholipid biosynthesis, using a known inhibitor like tyrphostin AG 879 as a positive control [2]. This scenario is based on vendor-supplied application notes rather than peer-reviewed evidence.

Mitochondrial Division Studies

Given the unverified and contradictory nature of its proposed mechanisms, a researcher conducting a kinase inhibitor screen (e.g., against a panel of CDKs) could potentially employ WAY-620521 as a chemical probe to empirically test for off-target effects. If the user's primary focus is a different biological pathway, they could test WAY-620521 in their assay to verify that it does not elicit a response, thereby establishing it as a negative control for that specific system. This is a hypothesis-driven application based on the absence of validated data, not a recommended use case based on proven pharmacology .

Application

Selection Property

Validation Focus

Phospholipid metabolism phenotypic screening

Screening-origin tool compound

Establish dose-response; use known PCiB inhibitors as controls

Medicinal chemistry scaffold exploration

Novel naphthalenyl-benzodioxine core

Synthesize and profile analog libraries de novo

Mitochondrial division assays

Phosphatidylcholine biogenesis link

Confirm on-target activity; benchmark with Dnm1 rescue

• [1] TargetMol. (2025). WAY-620521 (T9994) Product Page. View Source
• [2] Zoeller, R. A., et al. (2019). A cell-based high-throughput screen identifies tyrphostin AG 879 as an inhibitor of animal cell phospholipid and fatty acid biosynthesis. Biochemistry and Biophysics Reports, 18, 100621. View Source